Cas no 897463-16-0 (2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(thiophen-2-yl)methylacetamide)

2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(thiophen-2-yl)methylacetamide is a heterocyclic compound featuring a fused imidazothiazole core linked to a 4-methylphenyl group and an acetamide moiety substituted with a thiophen-2-ylmethyl unit. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to its hybrid heterocyclic framework, which may enhance binding affinity and selectivity in biological targets. The compound's design combines aromatic and heteroaromatic systems, offering opportunities for modulation of electronic and steric properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The presence of sulfur and nitrogen heteroatoms may contribute to improved metabolic stability and interaction with biomolecular targets.
2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(thiophen-2-yl)methylacetamide structure
897463-16-0 structure
Product Name:2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(thiophen-2-yl)methylacetamide
CAS No:897463-16-0
MF:C19H17N3OS2
MW:367.48778128624
CID:5480237
Update Time:2025-10-31

2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]thiazole-3-acetamide, 6-(4-methylphenyl)-N-(2-thienylmethyl)-
    • 2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(thiophen-2-yl)methylacetamide
    • Inchi: 1S/C19H17N3OS2/c1-13-4-6-14(7-5-13)17-11-22-15(12-25-19(22)21-17)9-18(23)20-10-16-3-2-8-24-16/h2-8,11-12H,9-10H2,1H3,(H,20,23)
    • InChI Key: PMDZZYJSJXSYFR-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(NCC2SC=CC=2)=O)N2C=C(C3=CC=C(C)C=C3)N=C12

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Additional information on 2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(thiophen-2-yl)methylacetamide

Comprehensive Overview of 2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 897463-16-0)

2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 897463-16-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazo[2,1-b][1,3]thiazole derivatives, which are known for their diverse biological activities. The presence of both thiophene and methylphenyl moieties in its structure enhances its potential applications in drug discovery and development.

In recent years, researchers have focused on the synthesis and evaluation of imidazo[2,1-b][1,3]thiazole derivatives due to their promising pharmacological properties. The compound 2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 897463-16-0) has been studied for its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes. Kinase inhibitors are highly sought after in the treatment of various diseases, including cancer and inflammatory disorders.

The synthesis of 2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(thiophen-2-yl)methylacetamide involves multi-step organic reactions, including condensation and cyclization processes. The compound's unique structure, featuring a thiophene ring and a methylphenyl group, contributes to its stability and bioavailability. These characteristics make it a valuable candidate for further investigation in medicinal chemistry.

One of the key areas of interest for this compound is its potential role in targeted therapy. With the rise of personalized medicine, researchers are increasingly exploring compounds like 2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 897463-16-0) for their ability to interact with specific molecular targets. This approach minimizes side effects and improves treatment efficacy, aligning with the growing demand for precision medicine.

Another notable aspect of this compound is its potential application in neurodegenerative disease research. Recent studies have highlighted the role of imidazo[2,1-b][1,3]thiazole derivatives in modulating pathways associated with neurological disorders. The compound's ability to cross the blood-brain barrier makes it a promising candidate for developing therapies for conditions such as Alzheimer's and Parkinson's diseases.

From a commercial perspective, 2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 897463-16-0) is available for research purposes through specialized chemical suppliers. Its high purity and well-characterized properties make it a reliable choice for academic and industrial laboratories. Researchers are encouraged to explore its potential in various assays and preclinical studies.

In conclusion, 2-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 897463-16-0) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural features and potential therapeutic applications make it a compound of significant interest. As research continues to uncover its mechanisms of action and benefits, this compound may play a pivotal role in advancing drug discovery and development.

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